Cas no 477973-58-3 (4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate)

• Product Name: 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate
• CAS No: 477973-58-3
• MF: C₂₄H₂₈N₂O₄S
• MW: 440.555125236511
• CID: 6528105
• PubChem ID: 6001628
• Update Time: 2025-06-07

4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26602631
• Z44314994
• [4-[(Z)-2-Cyano-3-(octylamino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate
• 4-[2-cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate
• 477973-58-3
• 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate

• Inchi： 1S/C24H28N2O4S/c1-3-4-5-6-7-8-13-26-23(27)19(17-25)15-18-11-12-20(21(16-18)29-2)30-24(28)22-10-9-14-31-22/h9-12,14-16H,3-8,13H2,1-2H3,(H,26,27)/b19-15-
• InChI Key： LVIQIOXYBACOLN-CYVLTUHYSA-N
• SMILES： S1C=CC=C1C(=O)OC1C=CC(=CC=1OC)/C=C(/C#N)\C(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 440.17697855g/mol
• Monoisotopic Mass: 440.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 117Ų

Additional information on 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate

Introduction to 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl Thiophene-2-carboxylate (CAS No. 477973-58-3)

4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate (CAS No. 477973-58-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate is characterized by a thiophene ring linked to a substituted phenyl group through a carboxylate ester. The presence of the cyano and octylcarbamoyl groups imparts unique chemical and biological properties to this compound. Recent studies have highlighted its potential as a lead molecule for the development of novel drugs targeting various diseases.

In the context of medicinal chemistry, 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate has also demonstrated potential anti-cancer activities. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has shown efficacy against breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate have also been studied to evaluate its suitability for drug development. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate has been explored for its use in diagnostic applications. Its unique chemical structure allows for the attachment of various functional groups, which can be utilized to create targeted imaging agents. For instance, conjugation with fluorescent or radioactive labels can enable non-invasive monitoring of disease progression and treatment response in vivo.

The synthesis of 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the cyano group through a nitrile substitution reaction and the introduction of the octylcarbamoyl group via an amide coupling reaction. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, 4-[2-Cyano-2-(octylcarbamoyl)eth-1-en-1-yl]-2-methoxyphenyl thiophene-2-carboxylate (CAS No. 477973-58-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an attractive lead molecule for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical trials and potential commercialization.